Cas no 1255649-29-6 (4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline)

4-(1,1,1-Trifluoro-2-methylpropan-2-yl)oxyaniline is a fluorinated aromatic amine derivative characterized by its trifluoromethyl and tert-butyl-like substituents. The presence of the electron-withdrawing trifluoromethyl group enhances its stability and influences its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The steric bulk of the 2-methylpropan-2-yloxy moiety further modulates its chemical behavior, offering selectivity in coupling reactions. This compound is particularly useful in the development of advanced materials and bioactive molecules due to its unique electronic and steric properties. Its structural features contribute to improved metabolic stability and lipophilicity in derived compounds, making it a versatile building block in medicinal chemistry.
4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline structure
1255649-29-6 structure
Product Name:4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline
CAS No:1255649-29-6
MF:C10H12F3NO
MW:219.203593254089
MDL:MFCD24624410
CID:5605817
PubChem ID:66787850
Update Time:2025-11-01

4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(2,2,2-trifluoro-1,1-dimethylethoxy)-
    • 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline
    • MDL: MFCD24624410
    • Inchi: 1S/C10H12F3NO/c1-9(2,10(11,12)13)15-8-5-3-7(14)4-6-8/h3-6H,14H2,1-2H3
    • InChI Key: BCUVBEKGHWGTHG-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(OC(C)(C)C(F)(F)F)C=C1

Experimental Properties

  • Density: 1.206±0.06 g/cm3(Predicted)
  • Boiling Point: 250.4±40.0 °C(Predicted)
  • pka: 4.77±0.10(Predicted)

4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline Pricemore >>

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Additional information on 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline

Comprehensive Overview of 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline (CAS No. 1255649-29-6)

The compound 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline (CAS No. 1255649-29-6) is a specialized fluorinated aromatic amine with significant applications in pharmaceutical and agrochemical research. Its unique trifluoromethyl group and oxyaniline backbone make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and lipophilicity, which are critical for drug discovery and development.

In recent years, the demand for 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline has surged, driven by its role in designing next-generation therapeutics. The compound's CAS No. 1255649-29-6 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry. Its structural features align with current trends in small-molecule drug development, particularly in targeting protein-protein interactions and enzyme inhibition.

The synthesis of 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline involves multi-step organic reactions, including nucleophilic substitution and protection-deprotection strategies. Its trifluoromethyl moiety is a key contributor to its bioavailability, a hot topic in pharmacokinetic optimization. This compound is also explored in agrochemical formulations, where its fluorine atoms enhance pesticidal activity while minimizing environmental persistence.

From an industrial perspective, CAS No. 1255649-29-6 is gaining traction due to its compatibility with green chemistry principles. Manufacturers are optimizing routes to reduce hazardous byproducts, addressing the global push for sustainable chemical production. Analytical studies confirm its stability under standard storage conditions, making it a reliable candidate for large-scale applications.

In the context of AI-driven drug discovery, 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline is often included in virtual screening libraries. Its molecular descriptors are used to train machine learning models for predicting ADMET properties—a frequent search query among computational chemists. The compound's structure-activity relationships (SAR) are also under investigation for central nervous system (CNS) drug development.

Regulatory agencies classify CAS No. 1255649-29-6 as a non-hazardous material under normal handling conditions, aligning with REACH compliance standards. This status facilitates its use in global supply chains, particularly in regions with stringent chemical safety regulations. Quality control protocols for this compound emphasize HPLC purity and residual solvent analysis, meeting pharmaceutical-grade specifications.

Future research directions for 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline include exploring its catalytic applications and material science potential. Its electron-withdrawing properties make it interesting for organic electronic devices, a field experiencing rapid growth. Patent analyses reveal increasing filings involving this compound, particularly for anticancer and antiviral indications.

For researchers seeking high-purity CAS No. 1255649-29-6, several custom synthesis providers offer gram-to-kilogram scale production with COA documentation. The compound's NMR and MS spectra are well-characterized, supporting its integration into high-throughput screening platforms. As the fluorochemical market expands, this oxyaniline derivative is poised to play a pivotal role in advancing precision medicine technologies.

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